Cas no 897621-74-8 (3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea)

• Product Name: 3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea
• CAS No: 897621-74-8
• MF: C₂₃H₂₄FN₅O₃S
• MW: 469.531766891479
• CID: 5995079
• PubChem ID: 18567643
• Update Time: 2025-10-24

3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea
• 1-[4-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]-3-(2-methoxyphenyl)urea
• CHEMBL1359324
• 3-(4-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea
• F2096-0713
• MLS001235411
• HMS3003B22
• AKOS024627065
• 1-(4-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-3-(2-methoxyphenyl)urea
• SMR000808122
• 897621-74-8

• Inchi： 1S/C23H24FN5O3S/c1-32-20-9-5-3-7-18(20)26-22(31)27-23-25-16(15-33-23)14-21(30)29-12-10-28(11-13-29)19-8-4-2-6-17(19)24/h2-9,15H,10-14H2,1H3,(H2,25,26,27,31)
• InChI Key： SYMJUCQVHNHUQB-UHFFFAOYSA-N
• SMILES： N(C1=NC(CC(N2CCN(C3=CC=CC=C3F)CC2)=O)=CS1)C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 469.15838898g/mol
• Monoisotopic Mass: 469.15838898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea

Introduction to 3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea (CAS No. 897621-74-8) in Modern Chemical and Biomedical Research

3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea, identified by the CAS number 897621-74-8, represents a compound of significant interest in the realm of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological applications and its role as a key intermediate in the synthesis of more complex therapeutic agents. The presence of multiple pharmacophoric moieties, including a piperazine ring, a thiazole core, and an urea functional group, positions this compound as a versatile scaffold for drug discovery efforts.

The structural composition of 3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea (CAS No. 897621-74-8) is meticulously designed to interact with biological targets in a manner that promotes therapeutic efficacy. The piperazine moiety, known for its role in modulating neurotransmitter activity, contributes to the compound's potential as an antagonist or agonist in central nervous system (CNS) disorders. This feature aligns with ongoing research into novel treatments for conditions such as depression, anxiety, and schizophrenia.

The thiazole ring, another critical component of the molecule, is widely recognized for its presence in numerous bioactive compounds. Thiazole derivatives have demonstrated efficacy in various therapeutic contexts, including antimicrobial, anti-inflammatory, and anticancer applications. In the case of 3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxoethyl}-1,3-thiazol-2-yl)-1-(2-methoxyphenyl)urea (CAS No. 897621-74-8), the integration of this heterocycle into the molecular structure enhances its binding affinity to specific biological receptors, thereby increasing its pharmacological potency.

The urea functional group within the compound serves as a key pharmacophore that facilitates interactions with biological targets. Urea-based compounds have been extensively studied for their ability to modulate enzyme activity and receptor binding. The presence of a urea moiety in this molecule suggests potential applications in the treatment of metabolic disorders and inflammatory conditions. Furthermore, the fluorine atom substituent on one of the aromatic rings introduces lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(4-{2-4-(2-fluorophenyl)piperazin-1-yl-2-oxyethyl}-1,3-thiazol-2-yıl)-1-(2-methoxyphenyl)urea (CAS No. 897621-74 8) with various biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutics targeting CNS disorders. For instance, computational analyses have revealed that this compound may interact with serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive function.

In parallel with computational studies, experimental investigations have been conducted to evaluate the pharmacological properties of this compound. Initial preclinical studies have demonstrated promising results regarding its ability to modulate neurotransmitter release and receptor activity. These findings suggest that 3-(4-{ 24( 12fluorophenyl)piperazin 11 yl 22 oxoethyl} 11 31 thiazol 22 yl) 11 12(22 methoxypheny l) urea (CAS No. 897621 74 88) may serve as a lead compound for further development into treatments for neurological and psychiatric disorders.

The synthesis of this complex molecule involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the intricate framework of this compound efficiently. Techniques such as multi-step organic synthesis under inert conditions have been crucial in achieving the desired product without degradation or side reactions.

The versatility of 3(44{22{22fluorophen yl)piperazin11 yl22 oxoethyl}113 thiazol22 yl)112(22 methoxypheny l) urea (CAS No. 89762174_88) extends beyond its potential therapeutic applications; it also serves as a valuable tool for biochemical research. By studying its interactions with biological targets at the molecular level， researchers can gain insights into mechanisms underlying various diseases， which could lead to new therapeutic strategies.

As research progresses， collaborations between chemists， biologists， and pharmacologists will be essential to fully realize the potential of this compound。 The integration of interdisciplinary approaches will enable more comprehensive understanding not only about how these molecules function but also how they can be optimized for clinical use。 This collaborative effort underscores importance innovation driven by scientific curiosity toward improving human health outcomes worldwide。